Cas no 1665-48-1 (Metaxalone)

Metaxalone is a centrally acting skeletal muscle relaxant used primarily to alleviate discomfort associated with acute musculoskeletal conditions. Its mechanism of action is not fully elucidated but is believed to involve depression of polysynaptic reflexes in the spinal cord. Metaxalone is distinguished by its favorable tolerability profile, with a lower incidence of sedation compared to other muscle relaxants, making it suitable for patients requiring daytime symptom management. It is metabolized hepatically and excreted renally, with a half-life of approximately 2–3 hours. Clinical studies support its efficacy in reducing pain and improving mobility when used adjunctively with rest and physical therapy.
Metaxalone structure
Metaxalone structure
Product Name:Metaxalone
CAS No:1665-48-1
MF:C12H15NO3
MW:221.252403497696
MDL:MFCD00867700
CID:41758
PubChem ID:15459
Update Time:2025-05-28

Metaxalone Chemical and Physical Properties

Names and Identifiers

    • 5-((3,5-Dimethylphenoxy)methyl)oxazolidin-2-one
    • 5-(3,5-xylyloxymethyl)-2-oxazolidone
    • Metaxalowe
    • Metaxalone
    • 5-(3,5-dimethylphenoxymethyl)-2-oxazolidinone
    • Metaxalone solution
    • 5-[(3,5-dimethylphenoxy)methyl]-1,3-oxazolidin-2-one
    • 5-[(3,5-Xylyloxy)methyl]-2-oxazolidinone
    • AHR438
    • NSC170959
    • Metaxalon
    • Metazalone
    • Metazolone
    • 5-[(3,5-Dimethylphenoxy)methyl]oxazolidin-2-one
    • Zorane
    • AHR-438
    • Skelaxi
    • SKELAXIN
    • cl39,148
    • METAXOLONE
    • AHR 438
    • NSC 170959
    • CL 39,148
    • Methaxalonum
    • Methoxolone
    • Metaxalonum [Latin]
    • Metassalone [DCIT]
    • Metaxalonum [INN-Latin]
    • Metaxalonum
    • Metaxalona [INN-Spanish]
    • Metassalone
    • Metaxalona
    • 2-Oxazolidinone, 5-[(3,5-dimethylphenoxy)methyl]-
    • 5-(3,5-Xyloloxymethyl)oxazolidin-2-one
    • Metaxalona [Spanish]
    • 2-Oxazolidinone, 5-((3,5-xylyloxy)methyl)-
    • 5-[(3,5-Dimethylphenoxy)methyl]-1,
    • HMS1922H07
    • SpecPlus_000656
    • 5-[(3,5-Dimethylphenoxy)methyl]-1,3-oxazolidin-2-one #
    • METAXALONE [MI]
    • Flexura
    • KBioSS_002221
    • 2-Oxazolidinone,5-dimethylphenoxy)methyl]-
    • SBI-0052859.P002
    • 5-{[(3,5-dimethylphenyl)oxy]methyl}-1,3-oxazolidin-2-one
    • Metaxalone, United States Pharmacopeia (USP) Reference Standard
    • NSC758703
    • Tox21_111428
    • NSC-170959
    • .meta.Zalone
    • 1665-48-1
    • Spectrum_001741
    • SPECTRUM1504229
    • CHEMBL1079604
    • METAXALONE [INN]
    • AKOS009035315
    • DB00660
    • Spectrum5_001685
    • Metaxalonum (INN-Latin)
    • SR-05000001978-1
    • METAXALONE [USP-RS]
    • METAXALONE [USAN]
    • Spectrum4_000612
    • KBioGR_001164
    • metaxalone tablet
    • SPBio_000595
    • 5-((3,5-Dimethylphenoxy)methyl)-2-oxazolidinone
    • HSDB 3236
    • Tox21_111428_1
    • s3730
    • BRD-A94709349-001-03-4
    • BRN 0884592
    • METAXALONE (USP-RS)
    • METAXALONE [MART.]
    • DTXSID3023269
    • GTPL7609
    • FS-3218
    • 2-Oxazolidinone, 5-((3,5-dimethylphenoxy)methyl)-
    • METAXALONE [VANDF]
    • DTXCID103269
    • EN300-119839
    • NCGC00095116-05
    • SCHEMBL34908
    • SMR001821638
    • MFCD00867700
    • 5-(3,5-dimethylphenoxymethyl)-1,3-oxazolidin-2-one
    • .meta.Xalone
    • HMS2093C22
    • BCP28377
    • NCGC00095116-02
    • Spectrum2_000548
    • 1NMA9J598Y
    • M2578
    • FT-0603568
    • METAXALONE [ORANGE BOOK]
    • AB00053284_04
    • Metaxalonum (Latin)
    • CCG-39592
    • METAXALONE (MART.)
    • WLN: T5MVOTJ D1OR C1 E1
    • Skelaxin (TN)
    • NS00000535
    • Metaxalone, >=98% (HPLC)
    • SY052772
    • Oprea1_438855
    • METAXALONE [WHO-DD]
    • KBio2_007357
    • KBio2_002221
    • 5-[(3,5-Dimethylphenoxy)methyl]-2-oxazolidinone
    • 2-Oxazolidinone,5-xylyloxy)methyl]-
    • NCGC00095116-01
    • KBio1_001696
    • A810747
    • SR-05000001978
    • Z106952910
    • Spectrum3_001666
    • C07934
    • NSC-758703
    • Metaxalona (INN-Spanish)
    • METAXALONE [USP MONOGRAPH]
    • CAS-1665-48-1
    • .meta.Xalon
    • EINECS 216-777-6
    • J-010295
    • SR-05000001978-3
    • 5-(3,5-dimethylphenoxy)methyl-2-oxazolidinone
    • KBio2_004789
    • METAXALONE (USP MONOGRAPH)
    • METAXALONE [HSDB]
    • Metaxalone (USP/INN)
    • CHEBI:6797
    • BSPBio_003451
    • 2-Oxazolidinone, 5-[(3,5-xylyloxy)methyl]-
    • Pharmakon1600-01504229
    • HY-B0678
    • AM20060525
    • BRD-A94709349-001-02-6
    • KBio3_002671
    • 5-((3,5-Dimethylphenoxy)methyl)-1,3-oxazolidin-2-one
    • 5-((3,5-Xylyloxy)methyl)-2-oxazolidinone
    • DivK1c_006752
    • D00773
    • NCGC00095116-03
    • UNII-1NMA9J598Y
    • MLS003106749
    • Q6823309
    • .meta.Zolone
    • Metaxalone [USAN:INN:BAN]
    • 5-[(3,5-dimethylphenoxy)methyl]-4,5-dihydro-1,3-oxazol-2-ol
    • DB-043656
    • BRD-A94709349-001-08-3
    • STL451511
    • STL450994
    • MDL： MFCD00867700
    • Inchi： 1S/C12H15NO3/c1-8-3-9(2)5-10(4-8)15-7-11-6-13-12(14)16-11/h3-5,11H,6-7H2,1-2H3,(H,13,14)
    • InChI Key： IMWZZHHPURKASS-UHFFFAOYSA-N
    • SMILES： O1C(NCC1COC1C=C(C)C=C(C)C=1)=O

Computed Properties

  • Exact Mass: 221.10500
  • Monoisotopic Mass: 221.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: White solid powder
  • Density: 1.1514 (rough estimate)
  • Melting Point: 122.0 to 126.0 deg-C
  • Boiling Point: 225°C/1.5mmHg(lit.)
  • Flash Point: 9 °C
  • Refractive Index: 1.5200 (estimate)
  • Solubility: DMSO: ≥2mg/mL (warmed to 60 °C)
  • PSA: 47.56000
  • LogP: 2.11940
  • Solubility: DMSO: ≥2mg/mL (warmed to 60 °C)

Metaxalone Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264-P270-P301+P312+P330-P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 11-23/24/25-39/23/24/25
  • Safety Instruction： 7-16-36/37-45
  • RTECS：RQ3850000
  • Hazardous Material Identification： F T
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Metaxalone Pricemore >>

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Metaxalone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1665-48-1)Metaxalone
Order Number:A810747
Stock Status:in Stock
Quantity:500g/100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:53
Price ($):734.0/220.0/183.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1665-48-1)Metaxalone, ≥ 98.0%
Order Number:LE12763
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
Price ($):discuss personally
Email:18501500038@163.com

Metaxalone Related Literature

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1665-48-1 (Metaxalone) Related Products

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Amadis Chemical Company Limited
(CAS:1665-48-1)Metaxalone
A810747
Purity:99%/99%/99%
Quantity:500g/100g/25g
Price ($):734.0/220.0/183.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1665-48-1)Metaxalone, ≥ 98.0%
LE12763
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email